Cas no 1352524-63-0 (Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine)

• Product Name: Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine
• CAS No: 1352524-63-0
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5217881
• Update Time: 2025-06-08

Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine Chemical and Physical Properties

Names and Identifiers

• Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine

• Inchi： 1S/C12H19N3/c1-3-13-12-7-6-10(9-14-12)11-5-4-8-15(11)2/h6-7,9,11H,3-5,8H2,1-2H3,(H,13,14)
• InChI Key： AIVCGSKEACPYBS-UHFFFAOYSA-N
• SMILES： C1(NCC)=NC=C(C2CCCN2C)C=C1

Additional information on Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine

Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine (CAS No. 1352524-63-0): A Comprehensive Overview

Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine, identified by its CAS number 1352524-63-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both pyridine and pyrrolidine moieties in its molecular framework suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

The compound's structure consists of an ethylamine group attached to a pyridine ring, which is further substituted with a 1-methyl-pyrrolidin-2-yl group. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The pyridine ring is known for its ability to form hydrogen bonds and coordinate with metal ions, while the pyrrolidine moiety introduces additional flexibility and potential for conformational diversity. These characteristics make Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine has been studied for its potential role in inhibiting enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders. Its dual functionality allows it to interact with multiple targets, making it a versatile compound for drug design.

One of the most compelling aspects of Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects while also offering new chemical entities for drug development. Researchers have been particularly interested in its potential as an antagonist or agonist for various neurotransmitter receptors, including those for serotonin and dopamine. These receptors play crucial roles in mood regulation, pain perception, and cognitive function, making them attractive targets for therapeutic intervention.

Recent studies have also explored the compound's interactions with other biological systems. For instance, researchers have investigated its effects on ion channels and transporters, which are critical components in cellular communication and signal transduction. By modulating these systems, Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine may offer new insights into the treatment of conditions such as epilepsy and cardiovascular diseases.

The synthesis of Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the pyrrolidine moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural complexity efficiently.

In terms of pharmacokinetic properties, Ethyl-[5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine exhibits promising characteristics that make it suitable for further development as a drug candidate. Preliminary studies indicate that it has good solubility in both water and organic solvents, which is advantageous for formulation purposes. Additionally, its stability under various conditions suggests that it could be suitable for long-term storage and transportation without significant degradation.

The compound's potential toxicity profile is another critical factor that has been thoroughly evaluated by researchers. Initial toxicology studies have shown that Ethyl-[5-(1-methyl-pyrrolidin-2-yll)-pyridin--2-yla]mine exhibits low acute toxicity at tested doses, indicating a favorable safety profile. However, more comprehensive studies are needed to assess its long-term effects and potential side interactions with other drugs.

One of the most exciting applications of Ethyl-[5-(1-methyl-pyrrolidin--2-yla]--pyrrolidine) is in the field of precision medicine. By understanding the specific genetic and environmental factors that influence drug response, researchers can tailor treatments to individual patients, maximizing efficacy while minimizing side effects. Ethyl-[5-(1-methyl-pyrroli--dyli]--pyrrolidine) holds promise as a tool in this context due to its ability to interact with multiple targets within complex biological networks.

The future directions for research on Ethyl-[5-(1-methyl-pyrroli--dyli]--pyrrolidine) include further exploration of its pharmacological effects in preclinical models and clinical trials. By conducting rigorous studies under controlled conditions, researchers can gather essential data on its efficacy and safety profiles before moving it closer to human application. Additionally, advances in computational chemistry may allow for more accurate predictions of how this compound interacts with biological targets, further refining drug design strategies.

In conclusion, Ethyl-[5-(1-methyl-pyrrolid--dyli]--pyrrolidine) (CAS No. 13525⁰) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features combined with promising pharmacological properties make it an attractive candidate for treating various diseases affecting human health today.